N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide, also known as THQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. THQ is a piperidine-based compound that has been synthesized using different methods.
Scientific Research Applications
Synthesis and Pharmacological Activity
Pyridine Derivatives as Insecticides : A study by Bakhite et al. (2014) on pyridine derivatives, including compounds with structural similarities to "N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide," demonstrated significant insecticidal activity. This suggests potential applications in developing new insecticides for agricultural use Bakhite, A. A. Abd-Ella, M. El-Sayed, S. A. Abdel-Raheem, 2014.
Antihypertensive Agents : Research on piperidine derivatives with quinazoline rings, as conducted by Takai et al. (1986), highlights the antihypertensive potential of such compounds. Though the focus was on different structural analogs, the methodology and biological assays used could be relevant for assessing the cardiovascular effects of "N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide" Takai, H. Obase, M. Teranishi, A. Karasawa, K. Kubo, K. Shuto, Y. Kasuya, K. Shigenobu, 1986.
Molecular Docking and Anticancer Activity
Anticancer Potential : Mehta et al. (2019) synthesized derivatives of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide and evaluated their in vitro antimicrobial and anticancer activities. The study involved molecular docking to predict the binding affinity of compounds to cancer-related targets, indicating a possible research pathway for evaluating the anticancer potential of related compounds Mehta, S. Kumar, R. Marwaha, B. Narasimhan, K. Ramasamy, S. Lim, S. A. Shah, V. Mani, 2019.
Enantioselective Synthesis of Alkaloids
Synthetic Methodologies : Amat et al. (2011) discussed the enantioselective synthesis of alkaloids from phenylglycinol-derived lactams, showcasing techniques that could be applied to synthesize complex piperidine-containing compounds such as "N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide." This research underscores the importance of enantioselective synthesis in creating biologically active compounds with potential pharmacological applications Amat, M. Amat, N. Llor, R. Griera, Maria Pérez, J. Bosch, 2011.
properties
IUPAC Name |
2-(2-methylphenoxy)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O2/c1-16-6-2-5-9-20(16)28-14-21(27)25-17-10-12-26(13-11-17)22-18-7-3-4-8-19(18)23-15-24-22/h2,5-6,9,15,17H,3-4,7-8,10-14H2,1H3,(H,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYZGDKRWDCJHIX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NC2CCN(CC2)C3=NC=NC4=C3CCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(o-tolyloxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.